![molecular formula C26H26N4O B5963691 N,N-diethyl-4-{4-[(4-methylphenyl)amino]-1-phthalazinyl}benzamide](/img/structure/B5963691.png)
N,N-diethyl-4-{4-[(4-methylphenyl)amino]-1-phthalazinyl}benzamide
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Description
N,N-diethyl-4-{4-[(4-methylphenyl)amino]-1-phthalazinyl}benzamide, also known as MPTP, is a synthetic compound that is used in scientific research to study Parkinson's disease. This compound is known to selectively destroy dopaminergic neurons in the brain, leading to symptoms similar to those of Parkinson's disease. The purpose of
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N,N-diethyl-4-{4-[(4-methylphenyl)amino]-1-phthalazinyl}benzamide, focusing on six unique fields:
Anticancer Activity
N,N-diethyl-4-{4-[(4-methylphenyl)amino]-1-phthalazinyl}benzamide has shown promising results in anticancer research. Its structure allows it to interact with various cellular targets, inhibiting the proliferation of cancer cells. Studies have demonstrated its efficacy against multiple cancer cell lines, including breast and lung cancer . The compound’s ability to induce apoptosis and inhibit angiogenesis makes it a potential candidate for cancer therapy.
Antimicrobial Properties
This compound exhibits significant antimicrobial activity against a range of bacterial and fungal pathogens. Its mechanism involves disrupting the cell membrane integrity and inhibiting essential enzymes required for microbial survival . Research has highlighted its effectiveness against antibiotic-resistant strains, making it a valuable asset in the fight against resistant infections.
Anti-inflammatory Effects
N,N-diethyl-4-{4-[(4-methylphenyl)amino]-1-phthalazinyl}benzamide has been studied for its anti-inflammatory properties. It works by inhibiting the production of pro-inflammatory cytokines and reducing the activity of inflammatory mediators . This makes it a potential therapeutic agent for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
properties
IUPAC Name |
N,N-diethyl-4-[4-(4-methylanilino)phthalazin-1-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26N4O/c1-4-30(5-2)26(31)20-14-12-19(13-15-20)24-22-8-6-7-9-23(22)25(29-28-24)27-21-16-10-18(3)11-17-21/h6-17H,4-5H2,1-3H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTUGBGVGCFOMJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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